Cas no 2138207-84-6 (ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2138207-84-6
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6051972
• PubChem ID: 165462382
• Update Time: 2025-06-08

ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138207-84-6
• ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate
• EN300-786338

• Inchi： 1S/C8H14N4O2/c1-2-14-8(13)7-6(4-3-5-9)10-12-11-7/h2-5,9H2,1H3,(H,10,11,12)
• InChI Key： WBDGYNARRJXNPY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CCCN)=NNN=1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.9Ų

Additional information on ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of Ethyl 5-(3-Aminopropyl)-1H-1,2,3-Triazole-4-Carboxylate (CAS No. 2138207-84-6)

The compound ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138207-84-6) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,3-triazole core with an ester and an aminopropyl side chain, makes it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of bioactive compounds targeting enzymes and receptors.

One of the most compelling aspects of ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate is its role in click chemistry. The 1,2,3-triazole moiety is known for its stability and ability to participate in Huisgen cycloaddition reactions, a cornerstone of modern synthetic chemistry. This property has made it a favorite among chemists working on bioconjugation and material science applications. Additionally, the presence of the aminopropyl group allows for further functionalization, enabling the creation of diverse molecular scaffolds.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. Ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate has been investigated for its potential as a building block in the synthesis of antimicrobial agents, anticancer drugs, and neurological therapeutics. Its ability to interact with biological targets, such as proteases and kinases, has positioned it as a promising candidate for medicinal chemistry applications.

The compound's solubility and stability under physiological conditions further enhance its utility in drug formulation. Researchers have also explored its use in polymer chemistry, where it serves as a crosslinking agent or monomer for designing advanced materials. The growing interest in sustainable chemistry has also led to studies on eco-friendly synthesis routes for ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate, aligning with the global push for green chemistry practices.

From a commercial perspective, CAS No. 2138207-84-6 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound due to its high purity and custom synthesis capabilities. The rise of AI-driven drug discovery platforms has further amplified its relevance, as computational models predict its efficacy in novel therapeutic applications. This synergy between experimental and in silico research underscores the compound's potential in next-generation pharmaceutical development.

In conclusion, ethyl 5-(3-aminopropyl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2138207-84-6) represents a multifaceted chemical entity with wide-ranging applications. Its significance in drug design, material science, and green chemistry highlights its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.